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Compound of Interest

Compound Name: ONO-3805

Cat. No.: B1245507

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of ONO-
3805, a non-steroidal 5α-reductase inhibitor, in cell culture experiments. The protocols outlined

below are intended as a starting point and should be optimized for specific cell lines and

experimental conditions.

Introduction to ONO-3805
ONO-3805 is a potent and specific inhibitor of 5α-reductase, the enzyme responsible for the

conversion of testosterone to the more potent androgen, dihydrotestosterone (DHT). By

blocking this conversion, ONO-3805 serves as a valuable tool for investigating androgen-

dependent signaling pathways in various physiological and pathological contexts, particularly in

prostate cancer research.

Mechanism of Action: ONO-3805 competitively inhibits the 5α-reductase enzyme, thereby

reducing intracellular levels of DHT. This leads to a decrease in the activation of the androgen

receptor (AR) by its most potent ligand, subsequently affecting the transcription of androgen-

dependent genes that regulate cell proliferation, survival, and other cellular processes.
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Product Information and Storage
Parameter Value

Chemical Name
4-(2-{4-[1-(4-Isobutyl-phenyl)-ethoxy]-2,3-

dimethyl-benzoylamino}-phenoxy)-butyric acid

Molecular Formula C₃₁H₃₇NO₅

Molecular Weight 503.6 g/mol

CAS Number 119347-96-5

Solubility Soluble in DMSO

Storage Store as a solid at -20°C for long-term stability.

Purity >98%

Note: The sodium salt of ONO-3805 (CAS: 119347-91-0, Molecular Weight: 525.62 g/mol ) is

also available and is soluble in DMSO.

Preparation of ONO-3805 for Cell Culture
3.1. Reagents and Materials:

ONO-3805 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, DNase/RNase-free microcentrifuge tubes

Sterile cell culture medium appropriate for your cell line

Pipettes and sterile, filtered pipette tips

3.2. Preparation of Stock Solution (10 mM):

Equilibrate the ONO-3805 vial to room temperature before opening.
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Prepare a 10 mM stock solution by dissolving the appropriate amount of ONO-3805 powder

in cell culture grade DMSO. For example, to prepare 1 mL of a 10 mM stock solution,

dissolve 0.5036 mg of ONO-3805 (MW: 503.6 g/mol ) in 1 mL of DMSO.

Vortex thoroughly until the powder is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C.

3.3. Preparation of Working Solutions:

Thaw an aliquot of the 10 mM ONO-3805 stock solution at room temperature.

Prepare working solutions by diluting the stock solution in a complete cell culture medium to

the desired final concentration.

It is crucial to perform serial dilutions to ensure accuracy, especially for lower concentrations.

The final concentration of DMSO in the cell culture medium should be kept below 0.1% (v/v)

to minimize solvent-induced cytotoxicity. A vehicle control (medium with the same

concentration of DMSO) should always be included in experiments.

Quantitative Data
While specific IC₅₀ values for ONO-3805 in various cancer cell lines are not widely published, a

study on rat anterior pituitary cells provides valuable insight into its potency.[1]

Parameter Cell/Tissue Type Value

Ki (Inhibition Constant)
Rat Anterior Pituitary 5α-

reductase
3.9 x 10⁻¹¹ M

Effective Concentration
Rat Anterior Pituitary

Homogenates

≥ 10⁻⁷ M (>90% inhibition of

DHT formation)
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Researchers should perform dose-response experiments to determine the optimal working

concentration for their specific cell line and assay.

Signaling Pathway
The diagram below illustrates the established signaling pathway inhibited by ONO-3805.
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Caption: ONO-3805 inhibits 5α-reductase, blocking testosterone to DHT conversion and

subsequent AR signaling.

Experimental Protocols
The following are generalized protocols that should be adapted for specific experimental

needs.

6.1. Cell Proliferation Assay (WST-1 or MTT Assay)
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This assay measures the metabolic activity of viable cells to determine the effect of ONO-3805
on cell proliferation.

Methodology:

Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-

10,000 cells/well) and allow them to adhere overnight.

Treatment: Replace the medium with fresh medium containing various concentrations of

ONO-3805 (e.g., 0.1 nM to 10 µM) and a vehicle control (DMSO).

Incubation: Incubate the plate for a desired period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO₂.

Assay: Add WST-1 or MTT reagent to each well according to the manufacturer's instructions

and incubate for 1-4 hours.

Measurement: Measure the absorbance at the appropriate wavelength using a microplate

reader.

Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a

dose-response curve to determine the IC₅₀ value.

6.2. Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This assay detects apoptosis by identifying the externalization of phosphatidylserine on the cell

membrane.

Methodology:

Cell Seeding and Treatment: Seed cells in 6-well plates and treat with ONO-3805 at

concentrations determined from the proliferation assay for an appropriate duration (e.g., 24

or 48 hours).

Cell Harvesting: Collect both adherent and floating cells. Wash the cells with ice-cold PBS.

Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and

Propidium Iodide (PI) according to the manufacturer's protocol.
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Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

Flow Cytometry: Analyze the stained cells by flow cytometry.

Analysis: Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-

negative), late apoptosis (Annexin V-positive, PI-positive), and necrosis.

6.3. Androgen Receptor (AR) Activity Assay (Luciferase Reporter Assay)

This assay measures the transcriptional activity of the androgen receptor.

Methodology:

Transfection: Co-transfect cells with an AR-responsive luciferase reporter plasmid and a

control plasmid (e.g., Renilla luciferase) for normalization.

Treatment: After transfection, treat the cells with testosterone or DHT in the presence or

absence of various concentrations of ONO-3805.

Incubation: Incubate for 24-48 hours.

Lysis and Measurement: Lyse the cells and measure firefly and Renilla luciferase activities

using a luminometer according to the manufacturer's instructions.

Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Compare

the AR activity in ONO-3805-treated cells to the control to determine the inhibitory effect.

Experimental Workflow and Logical Relationships
The following diagrams provide a visual representation of a typical experimental workflow and

the logical relationships in designing experiments with ONO-3805.
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Caption: A typical experimental workflow for characterizing the effects of ONO-3805 in cell

culture.
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Hypothesis:
ONO-3805 inhibits androgen-dependent

prostate cancer cell growth

What is the effective
concentration of ONO-3805?

Does ONO-3805 induce
apoptosis?

Does ONO-3805 inhibit
AR transcriptional activity?

Experiment:
Dose-Response Proliferation Assay

Experiment:
Annexin V/PI Staining

Experiment:
AR Luciferase Reporter Assay

Conclusion:
Elucidate the in vitro efficacy and

mechanism of action of ONO-3805
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Caption: Logical framework for designing experiments to investigate the cellular effects of

ONO-3805.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ono-3805-in-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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